2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-18(14-8-4-3-5-9-14)12-16(19)17-13-7-6-10-15(11-13)20-2/h6-7,10-11,14H,3-5,8-9,12H2,1-2H3,(H,17,19)
• InChI Key: GMPSWCTYLZJBSU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC(=CC=C1)OC)C2CCCCC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide is an organic compound with the molecular formula C16H24N2O2 It is characterized by the presence of a cyclohexyl group, a methylamino group, and a methoxyphenyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide typically involves the reaction of 3-methoxyphenylacetic acid with cyclohexylmethylamine. The reaction is carried out under controlled conditions, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentrations ensures high yield and purity of the final product. Purification steps such as recrystallization or chromatography are employed to isolate the compound from reaction by-products.

Chemical Reactions Analysis

Types of Reactions

2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group under strong oxidizing conditions.

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as sodium hydride (NaH) or sodium methoxide (NaOMe) in aprotic solvents.

Major Products

Oxidation: Formation of 2-[cyclohexyl(methyl)amino]-N-(3-hydroxyphenyl)acetamide.

Reduction: Formation of 2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)ethylamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects in treating certain medical conditions.

Industry: Utilized in the development of novel materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Amino-N-cyclohexyl-N-methylbenzylamine: Similar structure with an amino group instead of an acetamide group.

N-(3-methoxyphenyl)-N-methylcyclohexylamine: Similar structure with a secondary amine instead of an amide.

Uniqueness

2-[cyclohexyl(methyl)amino]-N-(3-methoxyphenyl)acetamide is unique due to the presence of both a cyclohexyl group and a methoxyphenyl group attached to an acetamide backbone. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various research applications.